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Compound of Interest

Compound Name:
N-tetradecanoyl-L-Homoserine

Lactone

Cat. No.: B563324 Get Quote

Essential Safety and Handling Guide for N-
tetradecanoyl-L-Homoserine Lactone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-tetradecanoyl-L-Homoserine Lactone (C14-

HSL). The following procedures are designed to ensure safe handling, storage, and disposal of

this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
While N-tetradecanoyl-L-Homoserine Lactone is not classified as hazardous under normal

handling conditions, it is crucial to follow standard laboratory safety protocols to minimize

exposure. The compound is typically supplied as a powder or crystalline solid.[1] A related

compound, N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone, is classified as acutely toxic if

swallowed or inhaled, and harmful in contact with skin, highlighting the importance of caution

when handling similar molecules.[2]

Recommended Personal Protective Equipment:
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PPE Category Item Specification Purpose

Hand Protection Gloves
Nitrile or latex,

disposable

To prevent skin

contact.

Eye Protection Safety Glasses
ANSI Z87.1 certified,

with side shields

To protect eyes from

dust particles.

Body Protection Laboratory Coat Standard

To protect skin and

clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area. A dust

mask or respirator

may be considered if

handling large

quantities or if dust is

generated.

To prevent inhalation

of airborne particles.

Handling and Storage Procedures
Operational Plan for Safe Handling:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing and Aliquoting:

Handle the solid compound in a designated area, such as a chemical fume hood or a

weighing enclosure, to minimize the potential for dust inhalation.

Use appropriate tools (e.g., spatulas, weigh paper) to handle the powder.

Avoid creating dust. If the compound is a fine powder, handle it gently.

Solution Preparation:
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N-tetradecanoyl-L-Homoserine Lactone is soluble in organic solvents such as

Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).[3]

When dissolving, add the solvent to the solid slowly to prevent splashing.

Cap vials or tubes securely after preparation.

General Use:

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Storage:

Store N-tetradecanoyl-L-Homoserine Lactone at -20°C for long-term stability.[1]

Keep the container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of N-tetradecanoyl-L-Homoserine Lactone and any contaminated materials in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

Unused Compound:

For small quantities, the compound can typically be disposed of as solid chemical waste.

Do not dispose of the solid down the drain.

Contaminated Materials:

Items such as gloves, weigh paper, and pipette tips that have come into contact with the

compound should be placed in a designated chemical waste container.

Solutions:

Safety Operating Guide
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© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b563324?utm_src=pdf-body
https://www.caymanchem.com/product/10011200/n-tetradecanoyl-l-homoserine-lactone
https://cdn.caymanchem.com/cdn/insert/10011203.pdf
https://www.benchchem.com/product/b563324?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10011203.pdf
https://www.benchchem.com/product/b563324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solutions of N-tetradecanoyl-L-Homoserine Lactone in organic solvents should be

disposed of in the appropriate solvent waste container.

Aqueous solutions may have specific disposal requirements depending on local

regulations. It is generally advisable to collect them as chemical waste.

Visualized Safety Workflow
The following diagram outlines the key decision points and procedures for safely handling N-
tetradecanoyl-L-Homoserine Lactone.
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Caption: Workflow for safe handling of N-tetradecanoyl-L-Homoserine Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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